Cas no 2126163-10-6 (3-methyl-1,4-thiazepane hydrochloride)

• Product Name: 3-methyl-1,4-thiazepane hydrochloride
• CAS No: 2126163-10-6
• MF: C₆H₁₄ClNS
• MW: 167.70005941391
• CID: 4639277
• Update Time: 2025-05-19

3-methyl-1,4-thiazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,4-thiazepane hydrochloride

• Inchi： 1S/C6H13NS.ClH/c1-6-5-8-4-2-3-7-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： YDVWWGPWZJPLJX-UHFFFAOYSA-N
• SMILES： CC1NCCCSC1.Cl

Additional information on 3-methyl-1,4-thiazepane hydrochloride

Introduction to 3-Methyl-1,4-thiazepane Hydrochloride (CAS No. 2126163-10-6)

3-Methyl-1,4-thiazepane hydrochloride (CAS No. 2126163-10-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazepines, which are heterocyclic compounds characterized by a seven-membered ring containing one sulfur and one nitrogen atom. The addition of a methyl group and the presence of a hydrochloride salt further enhance its chemical and biological properties, making it a subject of extensive research.

The chemical structure of 3-methyl-1,4-thiazepane hydrochloride is particularly noteworthy. The thiazepine ring provides a scaffold that can interact with various biological targets, while the methyl group at the 3-position and the hydrochloride salt contribute to its solubility and stability. These features are crucial for its potential use in pharmaceutical formulations and drug delivery systems.

Recent studies have explored the pharmacological properties of 3-methyl-1,4-thiazepane hydrochloride. One area of focus has been its activity as a GABA receptor modulator. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that modulate GABA receptors have shown promise in treating various neurological disorders, including anxiety, epilepsy, and sleep disorders. Research has demonstrated that 3-methyl-1,4-thiazepane hydrochloride can enhance GABAergic neurotransmission, potentially offering new therapeutic avenues for these conditions.

In addition to its GABA receptor modulating activity, 3-methyl-1,4-thiazepane hydrochloride has been investigated for its anticonvulsant properties. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism behind this effect is thought to involve the modulation of ion channels and neurotransmitter systems in the brain, which are key players in seizure pathogenesis.

The pharmacokinetic profile of 3-methyl-1,4-thiazepane hydrochloride is another important aspect of its characterization. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Its metabolic stability and low toxicity further support its potential as a therapeutic agent. However, ongoing research is necessary to fully understand its metabolism and potential drug interactions.

From a synthetic chemistry perspective, the preparation of 3-methyl-1,4-thiazepane hydrochloride involves several steps that require precise control over reaction conditions. The synthesis typically starts with the formation of a thiazepine ring through a cyclization reaction, followed by the introduction of the methyl group at the 3-position. The final step involves converting the free base to the hydrochloride salt to enhance its solubility and stability. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for large-scale pharmaceutical development.

The clinical potential of 3-methyl-1,4-thiazepane hydrochloride is currently being evaluated through various stages of preclinical and clinical trials. Early results have been promising, with the compound showing efficacy in animal models and demonstrating a favorable safety profile. However, more extensive clinical trials are needed to confirm its therapeutic benefits and safety in human subjects.

In conclusion, 3-methyl-1,4-thiazepane hydrochloride (CAS No. 2126163-10-6) represents an exciting area of research in medicinal chemistry due to its unique chemical structure and promising pharmacological properties. Its potential as a GABA receptor modulator and anticonvulsant agent makes it a valuable candidate for further development in the treatment of neurological disorders. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.